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Compound of Interest

Compound Name: Ethyl 6-hydroxyoctanoate

Cat. No.: B15334030

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, synthesis,
and potential applications of ethyl 6-hydroxyoctanoate. The information is curated for
professionals in research and development, particularly those in the pharmaceutical and
chemical industries.

Core Chemical Properties

Ethyl 6-hydroxyoctanoate is an organic compound classified as a hydroxy ester. Its structure
consists of an eight-carbon chain (octanoate) with a hydroxyl group at the sixth position and an
ethyl ester group at the carboxyl end. This bifunctional nature makes it a valuable intermediate
in organic synthesis.

Quantitative Data Summary
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Property Value Source(s)
CAS Number 4066-95-9 [11[2]
Molecular Formula C10H2003 [1][2]
Molecular Weight 188.26 g/mol [1]

Boiling Point Data not readily available

Density Data not readily available

Expected to have moderate
Solubility agueous solubility due to the [3]
hydroxyl group.

Synthesis and Experimental Protocols

While detailed, step-by-step synthetic procedures for ethyl 6-hydroxyoctanoate are not
extensively documented in readily available literature, its role as a precursor in the synthesis of
other molecules, such as 8-chloro-6-hydroxyoctanoic acid ethyl ester, provides insight into its
preparation. A plausible synthetic route involves the reduction of a corresponding ketoester.

lllustrative Experimental Protocol: Reduction of Ethyl 6-
Oxooctanoate

The synthesis of ethyl 6-hydroxyoctanoate can be achieved through the reduction of ethyl 6-
oxooctanoate. The following is a generalized protocol based on common chemical reductions.

Materials:

» Ethyl 6-oxooctanoate

e Sodium borohydride (NaBHa4)
e Methanol or Ethanol

o Diethyl ether or Ethyl acetate

o Saturated aqueous ammonium chloride (NH4Cl) solution
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Anhydrous magnesium sulfate (MgSQOa)

Round-bottom flask

Magnetic stirrer

Separatory funnel

Rotary evaporator

Procedure:

Dissolve ethyl 6-oxooctanoate in methanol or ethanol in a round-bottom flask equipped with
a magnetic stirrer.

Cool the solution in an ice bath to 0°C.

Slowly add sodium borohydride (NaBHa4) portion-wise to the stirred solution, maintaining the
temperature at 0°C.

After the addition is complete, allow the reaction mixture to stir at 0°C for an additional hour,
then warm to room temperature and stir for another 2-3 hours.

Monitor the reaction progress using Thin Layer Chromatography (TLC).

Once the reaction is complete, quench the reaction by slowly adding a saturated aqueous
solution of ammonium chloride (NH4Cl).

Remove the solvent under reduced pressure using a rotary evaporator.

Extract the aqueous residue with diethyl ether or ethyl acetate (3 x 50 mL).

Combine the organic layers and wash with brine.

Dry the organic layer over anhydrous magnesium sulfate (MgSOa), filter, and concentrate
under reduced pressure to yield the crude ethyl 6-hydroxyoctanoate.

The crude product may be purified by column chromatography on silica gel.
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Spectroscopic Data

Detailed NMR and other spectroscopic data for ethyl 6-hydroxyoctanoate are not widely
published. However, *H-NMR and 3C-NMR are standard methods for the structural
confirmation of this compound. The expected *H-NMR spectrum would show characteristic
signals for the ethyl group, the methylene protons adjacent to the ester and hydroxyl groups,
and the remaining methylene protons in the aliphatic chain.

Biological Activity and Applications

Ethyl 6-hydroxyoctanoate is a key intermediate in the synthesis of more complex and
biologically active molecules.[3] Its primary documented application is as a precursor in the
synthesis of (R)-lipoic acid, a potent antioxidant.[3] The chirality of the hydroxyl group at the C-
6 position is crucial for the stereoselective synthesis of the target active pharmaceutical
ingredient.

The compound is also of interest in the study of enzyme-catalyzed reactions, particularly those
involving alcohol dehydrogenases and carbonyl reductases for the production of chiral alcohols
from ketones.[3]

Visualized Workflows and Relationships
Synthesis Workflow

The following diagram illustrates a general workflow for the synthesis and purification of ethyl
6-hydroxyoctanoate from its corresponding ketoester.
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Synthesis and Purification of Ethyl 6-Hydroxyoctanoate

Start: Ethyl 6-oxooctanoate

Reduction with NaBH4 in Methanol

Quenching with Saturated NH4CI

'

Solvent Extraction with Diethyl Ether

l

Drying over Anhydrous MgSO4

'

Concentration under Reduced Pressure

Purification by Column Chromatography

Final Product: Ethyl 6-hydroxyoctanoate

Click to download full resolution via product page

Caption: A generalized workflow for the synthesis of ethyl 6-hydroxyoctanoate.
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Structure-Function Relationship

The following diagram illustrates the relationship between the key functional groups of ethyl 6-
hydroxyoctanoate and its chemical reactivity and applications.

Structure-Function Relationship of Ethyl 6-Hydroxyoctanoate

Ethyl 6-Hydroxyoctanoate

Ethyl Ester Group Hydroxyl Group at C-6

Esterification, Hydrolysis /Oxidation, Esterification, Chlorination

Chemical Reactivity

Precursor for Lipoic Acid

Synthetic Applications

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to the Chemical Properties
of Ethyl 6-Hydroxyoctanoate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15334030#ethyl-6-hydroxyoctanoate-chemical-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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